Cas no 5428-00-2 (2-bromo-2-cyclohexylacetic acid)
5428-00-2 structure
Product Name:2-bromo-2-cyclohexylacetic acid
CAS No:5428-00-2
MF:C8H13BrO2
MW:221.091622114182
MDL:MFCD09966060
CID:382262
PubChem ID:224390
Update Time:2025-04-19
2-bromo-2-cyclohexylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexaneacetic acid,a-bromo-
- [1-(5-acetyloxy-3,5-dimethyl-2-oxocyclohexyl)-2-(2,6-dioxopiperidin-4-yl)ethyl] acetate
- Bromo(cyclohexyl)acetic acid
- cyclohexaneacetic acid, alpha-bromo-
- 2-bromo-2-cyclohexylacetic acid
- 5428-00-2
- SCHEMBL4015606
- NSC-12788
- EN300-2355976
- BB 0261561
- NSC12788
-
- MDL: MFCD09966060
- Inchi: 1S/C8H13BrO2/c9-7(8(10)11)6-4-2-1-3-5-6/h6-7H,1-5H2,(H,10,11)
- InChI Key: HQZXUBBDWRDPCS-UHFFFAOYSA-N
- SMILES: BrC(C(=O)O)C1CCCCC1
Computed Properties
- Exact Mass: 220.00989
- Monoisotopic Mass: 220.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-bromo-2-cyclohexylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2355976-1g |
2-bromo-2-cyclohexylacetic acid |
5428-00-2 | 95% | 1g |
$388.0 | 2023-09-15 | |
| Enamine | EN300-2355976-5g |
2-bromo-2-cyclohexylacetic acid |
5428-00-2 | 95% | 5g |
$936.0 | 2023-09-15 | |
| Enamine | EN300-2355976-10g |
2-bromo-2-cyclohexylacetic acid |
5428-00-2 | 95% | 10g |
$1365.0 | 2023-09-15 | |
| Enamine | EN300-2355976-0.05g |
2-bromo-2-cyclohexylacetic acid |
5428-00-2 | 95% | 0.05g |
$90.0 | 2024-06-19 | |
| Enamine | EN300-2355976-0.1g |
2-bromo-2-cyclohexylacetic acid |
5428-00-2 | 95% | 0.1g |
$134.0 | 2024-06-19 | |
| Enamine | EN300-2355976-0.25g |
2-bromo-2-cyclohexylacetic acid |
5428-00-2 | 95% | 0.25g |
$192.0 | 2024-06-19 | |
| Enamine | EN300-2355976-0.5g |
2-bromo-2-cyclohexylacetic acid |
5428-00-2 | 95% | 0.5g |
$303.0 | 2024-06-19 | |
| Enamine | EN300-2355976-1.0g |
2-bromo-2-cyclohexylacetic acid |
5428-00-2 | 95% | 1.0g |
$388.0 | 2024-06-19 | |
| Enamine | EN300-2355976-2.5g |
2-bromo-2-cyclohexylacetic acid |
5428-00-2 | 95% | 2.5g |
$593.0 | 2024-06-19 | |
| Enamine | EN300-2355976-5.0g |
2-bromo-2-cyclohexylacetic acid |
5428-00-2 | 95% | 5.0g |
$936.0 | 2024-06-19 |
2-bromo-2-cyclohexylacetic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids
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